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Compound of Interest

Compound Name: Methyl-PEG2-alcohol

Cat. No.: B087266 Get Quote

An In-depth Technical Guide to Methyl-PEG2-alcohol: Properties and Structure

For researchers, scientists, and drug development professionals, understanding the

fundamental properties of chemical compounds is critical. This guide provides the core

physicochemical properties of Methyl-PEG2-alcohol, a commonly used PEG-based PROTAC

linker.

Physicochemical Properties of Methyl-PEG2-alcohol
The quantitative data for Methyl-PEG2-alcohol are summarized in the table below for easy

reference.
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Property Value Source

CAS Number 111-77-3 [1][2]

Molecular Formula C5H12O3 [1][2][3]

Molecular Weight 120.15 g/mol [3]

Exact Mass 120.078644 [1]

Density 1.0 ± 0.1 g/cm³ [1]

Boiling Point 194.1 ± 0.0 °C at 760 mmHg [1]

Melting Point -70 °C [1]

Flash Point 83.9 ± 0.0 °C [1]

Water Solubility Miscible [1]

Chemical Structure and Connectivity
Methyl-PEG2-alcohol, also known as 2-(2-methoxyethoxy)-ethanol, consists of a methyl group

connected to a short polyethylene glycol (PEG) chain composed of two ethylene glycol units,

which is terminated by a primary alcohol. The structure is depicted below, illustrating the

connectivity of its constituent parts.

Methyl Group PEG Linker (2 units) Alcohol Group

CH₃ O CH₂ CH₂ O CH₂ CH₂ OH

Click to download full resolution via product page

Chemical structure of Methyl-PEG2-alcohol.

Applications in Research and Drug Development
Methyl-PEG2-alcohol serves as a hydrophilic linker, often utilized in the synthesis of

proteolysis-targeting chimeras (PROTACs).[1][3] PROTACs are bifunctional molecules that

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemsrc.com/en/cas/111-77-3_895559.html
https://broadpharm.com/product/BP-42064
https://www.chemsrc.com/en/cas/111-77-3_895559.html
https://broadpharm.com/product/BP-42064
https://www.medchemexpress.com/methyl-peg2-alcohol.html
https://www.medchemexpress.com/methyl-peg2-alcohol.html
https://www.chemsrc.com/en/cas/111-77-3_895559.html
https://www.chemsrc.com/en/cas/111-77-3_895559.html
https://www.chemsrc.com/en/cas/111-77-3_895559.html
https://www.chemsrc.com/en/cas/111-77-3_895559.html
https://www.chemsrc.com/en/cas/111-77-3_895559.html
https://www.chemsrc.com/en/cas/111-77-3_895559.html
https://www.benchchem.com/product/b087266?utm_src=pdf-body
https://www.benchchem.com/product/b087266?utm_src=pdf-body-img
https://www.benchchem.com/product/b087266?utm_src=pdf-body
https://www.benchchem.com/product/b087266?utm_src=pdf-body
https://www.chemsrc.com/en/cas/111-77-3_895559.html
https://www.medchemexpress.com/methyl-peg2-alcohol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


recruit an E3 ubiquitin ligase to a target protein, leading to the target's degradation through the

ubiquitin-proteasome system. The PEG portion of the linker enhances the solubility and

pharmacokinetic properties of the resulting PROTAC molecule.

Methodological Note
The CAS number is a unique numerical identifier assigned to every chemical substance by the

Chemical Abstracts Service. The molecular weight is calculated based on the atomic weights of

the constituent atoms in the molecular formula. The experimental determination of these

properties typically involves standard analytical techniques such as mass spectrometry and

various spectroscopic methods. Detailed experimental protocols for these well-established

methods are widely available in standard analytical chemistry literature and are not specific to

this compound. As this technical guide focuses on the intrinsic properties of Methyl-PEG2-
alcohol, signaling pathways and complex experimental workflows, which are context-

dependent, are not included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087266?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

